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Compound of Interest

Compound Name: MM 77 dihydrochloride

Cat. No.: B1146670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MM 77 dihydrochloride is a potent and selective postsynaptic antagonist of the 5-HT1A

receptor, demonstrating potential anxiolytic-like activity.[1][2][3] Accurate and consistent

preparation of stock solutions is critical for reliable experimental outcomes in pharmacological

and drug development studies. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving

organic molecules for in vitro and in vivo studies.[4] This document provides a detailed protocol

for the preparation, storage, and handling of MM 77 dihydrochloride stock solutions using

DMSO.

Quantitative Data Summary
The following tables summarize the key quantitative data for MM 77 dihydrochloride.

Table 1: Chemical and Physical Properties of MM 77 Dihydrochloride
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Property Value

Molecular Formula C₁₉H₂₇N₃O₃·2HCl[2]

Molecular Weight 418.36 g/mol [2][5]

Appearance Powder[6]

Purity >97%[6]

CAS Number 159187-70-9[2]

Table 2: Solubility of MM 77 Dihydrochloride

Solvent Solubility (25°C)

DMSO 31.38 mg/mL[2]

Table 3: Recommended Storage Conditions

Form Storage Temperature Duration

Powder -20°C 3 years[2]

4°C 2 years[2]

In DMSO -80°C 6 months[2]

-20°C 1 month[2]

Signaling Pathway
MM 77 dihydrochloride acts as an antagonist at the postsynaptic 5-HT1A receptor. This

receptor is a G-protein coupled receptor (GPCR) that, upon binding its endogenous ligand

serotonin (5-HT), typically inhibits adenylyl cyclase, leading to decreased intracellular levels of

cyclic AMP (cAMP). By blocking this interaction, MM 77 prevents the downstream signaling

cascade initiated by serotonin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.usbio.net/biochemicals/456391/
https://biocrick.com/download/document/BCC6854/MSDS.pdf
https://biocrick.com/download/document/BCC6854/MSDS.pdf
https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.benchchem.com/product/b1146670?utm_src=pdf-body
https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.benchchem.com/product/b1146670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-HT1A Receptor Antagonism by MM 77 Dihydrochloride
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5-HT1A receptor signaling and antagonism.
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Materials
MM 77 dihydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Wear appropriate PPE at all times.

Handle MM 77 dihydrochloride powder in a chemical fume hood to prevent inhalation.

DMSO can facilitate the absorption of other chemicals through the skin; handle with caution.

[7]

Consult the Material Safety Data Sheet (MSDS) for MM 77 dihydrochloride before use.[6]

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MM 77 dihydrochloride
in DMSO.

Calculate the required mass:

Molecular Weight of MM 77 dihydrochloride = 418.36 g/mol

To prepare 1 mL of a 10 mM solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 418.36 g/mol * 1000 mg/g = 4.1836 mg
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Weighing the compound:

Tare a clean, dry microcentrifuge tube on an analytical balance.

Carefully weigh out approximately 4.18 mg of MM 77 dihydrochloride powder into the

tube. Record the exact weight.

Adding DMSO:

Calculate the precise volume of DMSO needed based on the actual weight of the

compound.

Volume (mL) = [Mass (mg) / 418.36 ( g/mol )] / 10 (mmol/L) * 1000 (mL/L) / 1000 (mg/g) =

Mass (mg) / 4.1836

Add the calculated volume of anhydrous DMSO to the tube containing the powder.

Dissolving the compound:

Cap the tube securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution for 5-10 minutes in a water bath. Gentle warming

(up to 37°C) can also aid dissolution but should be done with caution to avoid degradation.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected (amber) microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2]

Experimental Workflow
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Workflow for preparing MM 77 dihydrochloride stock solution.
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Preparation of Working Solutions
When preparing working solutions for cell-based assays or other aqueous systems, it is crucial

to avoid precipitation of the compound.

Dilution: It is best to make initial serial dilutions in DMSO before adding the final diluted

sample to your aqueous buffer or incubation medium.

Final DMSO Concentration: The final concentration of DMSO in the experimental medium

should be kept low, typically below 0.5%, to avoid solvent-induced toxicity to cells.[8] Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Example Dilution to 10 µM Working Concentration:

Thaw a frozen aliquot of the 10 mM MM 77 dihydrochloride stock solution at room

temperature.

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of

DMSO to get a 100 µM solution.

Add 10 µL of the 100 µM intermediate solution to 990 µL of your final aqueous buffer or

cell culture medium. This results in a 1 µM working solution with a final DMSO

concentration of 0.1%. Adjust volumes as needed for your specific experimental setup.

Conclusion
This application note provides a comprehensive guide for the preparation and handling of MM
77 dihydrochloride stock solutions in DMSO. Adherence to these protocols will help ensure

the integrity of the compound and the reproducibility of experimental results. Always refer to the

product-specific data sheet and MSDS for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/mm-77-dihydrochloride.html
https://www.abmole.com/products/mm-77-dihydrochloride.html
https://www.rndsystems.com/cn/products/mm-77-dihydrochloride_0933
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://www.usbio.net/biochemicals/456391/
https://biocrick.com/download/document/BCC6854/MSDS.pdf
https://shop.hdchemicals.co.uk/blogs/news/dimethyl-sulfoxide-dmso-a-comprehensive-guide-to-its-applications-and-benefits
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1146670#preparing-mm-77-dihydrochloride-stock-solutions-with-dmso
https://www.benchchem.com/product/b1146670#preparing-mm-77-dihydrochloride-stock-solutions-with-dmso
https://www.benchchem.com/product/b1146670#preparing-mm-77-dihydrochloride-stock-solutions-with-dmso
https://www.benchchem.com/product/b1146670#preparing-mm-77-dihydrochloride-stock-solutions-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

